Cas no 1894494-33-7 (3-(4-bromophenyl)but-3-en-1-amine)

• Product Name: 3-(4-bromophenyl)but-3-en-1-amine
• CAS No: 1894494-33-7
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6215287
• PubChem ID: 117269136
• Update Time: 2025-06-08

3-(4-bromophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)but-3-en-1-amine
• 1894494-33-7
• EN300-1912989

• Inchi： 1S/C10H12BrN/c1-8(6-7-12)9-2-4-10(11)5-3-9/h2-5H,1,6-7,12H2
• InChI Key： JQLZCRXLOCMWCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(=C)CCN

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-bromophenyl)but-3-en-1-amine

Professional Introduction to 3-(4-bromophenyl)but-3-en-1-amine (CAS No. 1894494-33-7)

3-(4-bromophenyl)but-3-en-1-amine, with the chemical formula C₁₀H₁₂NBr, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a brominated aromatic ring and an amine functional group makes it a versatile intermediate for synthesizing more complex molecules.

The compound's molecular structure, characterized by a butenyl chain connecting the aromatic ring and the amine group, allows for diverse chemical modifications. Such structural features are highly valued in medicinal chemistry for their ability to influence binding affinity and metabolic stability. Researchers have been exploring its utility in the design of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In recent years, the interest in 3-(4-bromophenyl)but-3-en-1-amine has surged due to its role as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its effectiveness in generating derivatives with potential antitumor properties. The bromine atom on the phenyl ring enhances reactivity, making it an attractive scaffold for further functionalization. This has led to several innovative approaches in developing small-molecule inhibitors.

One of the most compelling aspects of this compound is its application in the field of enzyme inhibition. Researchers have identified that certain analogs of 3-(4-bromophenyl)but-3-en-1-amine can selectively interact with specific enzymes involved in metabolic pathways. These interactions have been studied for their potential to modulate diseases such as diabetes and obesity. The precise arrangement of atoms in this molecule allows for high specificity, reducing off-target effects and improving therapeutic outcomes.

The pharmacokinetic profile of derivatives derived from CAS No. 1894494-33-7 has also been a focal point of investigation. Studies indicate that modifications to the butenyl chain can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for optimizing drug candidates for clinical use. By fine-tuning the structure, scientists aim to enhance bioavailability while minimizing toxicity.

Advances in computational chemistry have further accelerated the exploration of 3-(4-bromophenyl)but-3-en-1-amine. Molecular modeling techniques allow researchers to predict how different modifications will affect the compound's behavior. This high-throughput screening approach has enabled the rapid identification of promising candidates for further experimental validation. Such computational methods are indispensable in modern drug discovery pipelines.

The synthesis of this compound involves multi-step organic reactions, often requiring specialized equipment and expertise. However, recent innovations in synthetic methodologies have made it more accessible to academic and industrial laboratories. These advancements include greener solvents and catalytic systems that improve yield and reduce environmental impact. Such developments align with global efforts to promote sustainable chemistry practices.

In conclusion, 3-(4-bromophenyl)but-3-en-1-amine (CAS No. 1894494-33-7) represents a fascinating subject of study with far-reaching implications in pharmaceutical science. Its unique structural attributes and reactivity make it a valuable building block for developing novel therapeutics. As research continues to uncover new applications, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.